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Compound of Interest

Compound Name: BMY 28674-d8

Cat. No.: B564455 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of laboratory management. This

guide provides essential, step-by-step procedures for the proper disposal of BMY 28674-d8, a

deuterated compound.

Based on available safety data, BMY 28674-d8 is not classified as a hazardous substance or

mixture.[1] This classification is the primary determinant for its disposal protocol. However, all

disposal actions must be in strict compliance with local, state, and federal regulations, and in

consultation with your institution's Environmental Health and Safety (EHS) department.

Disposal Decision Workflow
The logical flow for determining the correct disposal path for BMY 28674-d8 is outlined in the

diagram below. This workflow emphasizes a safety-first approach, starting with hazard

identification and culminating in compliant disposal.
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Start: BMY 28674-d8 Waste for Disposal

1. Review Safety Data Sheet (SDS)

2. Is Substance Classified as Hazardous?

3a. Segregate as NON-HAZARDOUS Waste

No (per SDS)

3b. Follow HAZARDOUS Chemical Waste Protocol

Yes

4. Consult Institutional EHS Department

5. Dispose per EHS Guidance and Local Regulations

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of BMY 28674-d8.

Step-by-Step Disposal Protocol
Following the workflow, this protocol provides detailed actions for each step.
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1. Hazard Confirmation and Segregation:

Verify Classification: Always begin by consulting the manufacturer's Safety Data Sheet

(SDS). The SDS for BMY 28674-d8 specifies it as non-hazardous.[1]

Proper Segregation: Do NOT mix BMY 28674-d8 waste with hazardous waste streams (e.g.,

solvents, acids, bases, or other reactive chemicals). This prevents cross-contamination and

ensures cost-effective, compliant disposal.

Container and Labeling: Collect waste in a dedicated, sealable container. The label must be

clear and legible, stating:

"NON-HAZARDOUS WASTE"

Chemical Name: "BMY 28674-d8"

CAS Number: 1189644-16-3[1]

2. Consultation with Environmental Health and Safety (EHS):

Mandatory Contact: Before any disposal action, contact your institution's EHS department.

They provide the definitive guidance based on local and national regulations.

Follow Institutional Procedures: Adhere strictly to your organization's specific protocols for

non-hazardous chemical waste turn-in, including any internal tracking forms or

documentation.

3. Final Disposal:

Prohibition of Drain Disposal: The SDS advises keeping the product away from drains, water

courses, or the soil.[1] Unless you have explicit, written permission from both your EHS

department and the local wastewater authority, do not dispose of BMY 28674-d8 down the

drain.

Designated Collection: Typically, non-hazardous chemical waste is collected by the EHS

department for disposal in a licensed and approved solid waste facility.
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Safety and Handling Information
Even though BMY 28674-d8 is not classified as hazardous, adherence to standard laboratory

safety practices is mandatory.

Safety Measure Protocol Source

Eye Protection
Wear safety goggles with side-

shields.
[1]

Hand Protection Use protective gloves. [1]

Skin and Body Wear impervious clothing. [1]

Engineering Controls

Use only in areas with

adequate ventilation. Ensure

access to a safety shower and

eye wash station.

[1]

General Handling

Avoid contact with skin and

eyes. Avoid the formation of

dust and aerosols.

[1]

By integrating these detailed procedures and safety protocols into your laboratory's standard

operating procedures, you contribute to a safe research environment and ensure full regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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